Cas no 2229462-54-6 (2-(3-bromoprop-1-en-2-yl)-6-ethoxyphenol)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-6-ethoxyphenol
• CAS No: 2229462-54-6
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5980431
• PubChem ID: 165642993
• Update Time: 2025-06-16

2-(3-bromoprop-1-en-2-yl)-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-6-ethoxyphenol
• 2229462-54-6
• EN300-1906772

• Inchi： 1S/C11H13BrO2/c1-3-14-10-6-4-5-9(11(10)13)8(2)7-12/h4-6,13H,2-3,7H2,1H3
• InChI Key： QKXMQTDVSXURSC-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC=C(C=1O)OCC

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-6-ethoxyphenol

Comprehensive Overview of 2-(3-bromoprop-1-en-2-yl)-6-ethoxyphenol (CAS No. 2229462-54-6): Properties, Applications, and Research Insights

The compound 2-(3-bromoprop-1-en-2-yl)-6-ethoxyphenol (CAS No. 2229462-54-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This brominated phenol derivative combines a phenolic core with an ethoxy group and a 3-bromopropenyl substituent, making it a versatile intermediate in organic synthesis and material science. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemical formulations, and advanced material development.

One of the most frequently searched questions about this compound revolves around its synthetic routes and reaction mechanisms. The presence of both bromine and phenolic hydroxyl groups in 2-(3-bromoprop-1-en-2-yl)-6-ethoxyphenol allows for diverse chemical transformations, including nucleophilic substitutions and cross-coupling reactions. These properties make it a valuable building block for constructing more complex molecules, particularly in the development of bioactive compounds and functional materials. Recent studies have highlighted its potential in green chemistry applications, aligning with the growing demand for sustainable synthetic methods.

In the context of drug discovery, 2-(3-bromoprop-1-en-2-yl)-6-ethoxyphenol has been investigated as a precursor for small molecule inhibitors targeting various biological pathways. Its structural motif is particularly relevant in the design of anti-inflammatory agents and antioxidant compounds, addressing current health trends focused on oxidative stress management and chronic disease prevention. The ethoxy group enhances the molecule's solubility and bioavailability, which are critical factors in medicinal chemistry optimization.

From an industrial perspective, this compound's thermal stability and compatibility with polymerization processes have sparked interest in high-performance polymer applications. Its incorporation into epoxy resins and flame-retardant materials has shown promising results, meeting the increasing demand for eco-friendly additives in the plastics industry. These applications resonate with current environmental concerns and the push toward circular economy principles in material science.

The analytical characterization of 2-(3-bromoprop-1-en-2-yl)-6-ethoxyphenol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for quality control in both research and industrial settings, ensuring the compound meets the stringent requirements for fine chemical production. Recent advancements in computational chemistry have also enabled more efficient prediction of its physicochemical properties and reactivity patterns, accelerating its adoption in various applications.

Looking ahead, the future research directions for CAS No. 2229462-54-6 are likely to focus on its structure-activity relationships in biological systems and its potential in nanomaterial functionalization. As the scientific community continues to explore multifunctional building blocks for complex molecular architectures, 2-(3-bromoprop-1-en-2-yl)-6-ethoxyphenol stands out as a compound with significant untapped potential. Its combination of modifiable functional groups and structural versatility positions it as a valuable asset in addressing contemporary challenges across multiple scientific disciplines.